Cas no 1936708-99-4 (7-Methyl-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 7-Methyl-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 1936708-99-4
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 5059731
• Update Time: 2025-07-15

7-Methyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-5H-pyrrolo[3,2-d]pyrimidine

• Inchi： 1S/C7H7N3/c1-5-2-9-6-3-8-4-10-7(5)6/h2-4,9H,1H3
• InChI Key： CQBATHGZXBMXBA-UHFFFAOYSA-N
• SMILES： N1C=C(C)C2=C1C=NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6

Additional information on 7-Methyl-5H-pyrrolo[3,2-d]pyrimidine

Introduction to 7-Methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 1936708-99-4)

7-Methyl-5H-pyrrolo[3,2-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1936708-99-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications.

The molecular structure of 7-Methyl-5H-pyrrolo[3,2-d]pyrimidine consists of a fused ring system comprising a pyrrole ring and a pyrimidine ring, with a methyl substituent at the 7-position. This unique configuration contributes to its distinct chemical properties and biological interactions, making it a valuable scaffold for drug discovery and development. The compound's stability, solubility, and reactivity profile are critical factors that influence its suitability for various chemical modifications and biological assays.

In recent years, 7-Methyl-5H-pyrrolo[3,2-d]pyrimidine has been extensively studied for its potential role in modulating biological pathways associated with cancer, inflammation, and neurodegenerative diseases. Researchers have leveraged its structural framework to design derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that modifications at the 5-position of the pyrimidine ring can significantly alter the compound's binding affinity to target enzymes and receptors.

One of the most compelling aspects of 7-Methyl-5H-pyrrolo[3,2-d]pyrimidine is its versatility in serving as a precursor for more complex pharmacophores. By incorporating functional groups such as amides, carboxylic acids, or alcohols, chemists can generate novel compounds with tailored biological activities. These derivatives have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in disease progression.

The synthesis of 7-Methyl-5H-pyrrolo[3,2-d]pyrimidine typically involves multi-step organic reactions, including cyclization and alkylation processes. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the fused ring system, while protecting group strategies facilitate selective functionalization.

Recent advancements in computational chemistry have further enhanced the understanding of 7-Methyl-5H-pyrrolo[3,2-d]pyrimidine's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations provide insights into how the compound binds to proteins and nucleic acids, guiding the design of more potent analogs. These computational approaches complement experimental work by predicting optimal modifications that could improve drug efficacy and reduce side effects.

The pharmacokinetic profile of 7-Methyl-5H-pyrrolo[3,2-d]pyrimidine is another area of active investigation. Researchers are exploring how structural features influence absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, scientists aim to develop derivatives with improved bioavailability and prolonged therapeutic action. This has significant implications for drug development pipelines, as compounds with favorable ADME profiles are more likely to progress to clinical trials.

In conclusion,7-Methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 1936708-99-4) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features and biological potential make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications and synthetic strategies,7-Methyl-5H-pyrrolo[3,2-d]pyrimidine is poised to play a pivotal role in developing next-generation therapeutics.